Cas no 83121-16-8 (3,5-Dichloro-2,4-difluorophenyl isocyanate)

• Product Name: 3,5-Dichloro-2,4-difluorophenyl isocyanate
• CAS No: 83121-16-8
• MF: C₇HCl₂F₂NO
• MW: 223.991746664047
• CID: 1807263
• PubChem ID: 14047599
• Update Time: 2025-04-21

3,5-Dichloro-2,4-difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,4-difluorophenyl isocyanate
• SCHEMBL9330859
• 1,3-dichloro-2,4-difluoro-5-isocyanatobenzene
• DTXSID801253010
• 83121-16-8
• ITBPSZBIEAPMPR-UHFFFAOYSA-N
• 2,4-Difluoro-3,5-dichlorophenyl isocyanate

• Inchi： 1S/C7HCl2F2NO/c8-3-1-4(12-2-13)7(11)5(9)6(3)10/h1H
• InChI Key： ITBPSZBIEAPMPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1F)N=C=O)Cl)F

Computed Properties

• Exact Mass: 222.9403254g/mol
• Monoisotopic Mass: 222.9403254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų